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Compound of Interest

Compound Name: 7h-dodecafluoroheptanoyl chloride
CAS No.: 41405-35-0
Cat. No.: B1333386
Get Quote
. J

Executive Safety Summary

7H-Dodecafluoroheptanoyl chloride (CAS: 41405-35-0) is a highly reactive fluorinated acyl
chloride. Upon contact with moisture, it hydrolyzes rapidly to release hydrogen chloride (HCI)
gas and 7H-dodecafluoroheptanoic acid.

CRITICAL DISPOSAL WARNING: Unlike standard organic acid chlorides, the hydrolysis
product of this compound is a Polyfluoroalkyl Substance (PFAS). It is environmentally
persistent and must NEVER be discharged into the sanitary sewer, even after neutralization. All
waste streams must be collected for high-temperature incineration.

Physicochemical Identifiers
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Property Data

CAS Number 41405-35-0

Formula C7HCIF120

Molecular Weight 364.52 g/mol

Appearance Colorless to light yellow liquid

Corrosive (Skin Corr.[1][2][3][4] 1B),

Hazards i
Lachrymator, Water-Reactive

Disposal Class Halogenated Organic Waste (PFAS-bearing)

Operational Safety & PPE

Before initiating any disposal or quenching procedure, ensure the following engineering
controls and Personal Protective Equipment (PPE) are in place.

Engineering Controls

e Fume Hood: Mandatory. All operations must occur within a certified chemical fume hood with
the sash at the working height.

o Ventilation: Ensure the hood exhaust is functioning to capture HCI mists generated during

guenching.

Personal Protective Equipment (PPE)
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Component

Specification

Rationale

Eye Protection

Chemical Splash Goggles +
Face Shield

Protects against pressurized

spray during violent hydrolysis.

Hand Protection

Double-gloving required. Inner:

Nitrile (4 mil)Outer: Nitrile (8

mil) or Neoprene

Fluorinated compounds can
permeate standard nitrile over
time; acid chlorides deteriorate
glove material. Change

immediately upon splash.[5]

Body Protection

Chemical-resistant Lab Coat +

Apron

Prevents skin burns from

corrosive splashes.

Respiratory

Not required in Fume Hood.

If hood failure occurs, full-face
respirator with Acid
Gas/Organic Vapor cartridges

is necessary.

Controlled Quenching & Neutralization Protocol

This procedure converts the reactive acyl chloride into a stable, non-volatile salt form for safe
storage and transport to an incinerator.

The Chemistry of Quenching

The objective is to control the exothermic hydrolysis reaction:

Step-by-Step Procedure

Prerequisites:
e Prepare a Quenching Bath: A large beaker containing 10% Sodium Carbonate (

) or Sodium Hydroxide (
) solution mixed with crushed ice.

e Ratio: Use at least 10 molar equivalents of base and 20 volumes of water per volume of acid
chloride.
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Phase 1: Dilution (Optional but Recommended)

If you are disposing of pure 7H-dodecafluoroheptanoyl chloride, first dilute it with a non-
reactive solvent like Dichloromethane (DCM) or Toluene. This acts as a heat sink and
moderates the reaction rate.

« Dilution Ratio: 1:5 (Acid Chloride : Solvent).

Phase 2: Hydrolysis

e Place the Quenching Bath in the fume hood.

o Dropwise Addition: Using an addition funnel or a pipette (for small volumes), slowly add the
acid chloride solution to the alkaline ice bath.

o Caution: Expect fizzing and heat evolution.[6] If the temperature rises above 20°C, stop
and add more ice.

o Agitation: Stir continuously with a magnetic stir bar to prevent "hot spots" where unreacted
chloride can pool.

o Completion: Once addition is complete, allow the mixture to stir for an additional 30-60
minutes to ensure total destruction of the acyl chloride bond.

Phase 3: pH Adjustment

e Check the pH of the solution.[6] It should remain basic (pH > 9).

« If acidic, add more base. This ensures the 7H-dodecafluoroheptanoic acid remains in its
soluble salt form (Carboxylate), reducing volatility.

Waste Management & Labeling

STOP: Do not pour the quenched solution down the drain.

Segregation Logic

Because the resulting solution contains polyfluorinated chains, it falls under the "Forever
Chemical" waste category in many jurisdictions. Standard wastewater treatment plants cannot
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degrade these bonds.

Disposal Workflow

o Transfer: Pour the entire quenched mixture (aqueous phase + any organic solvent used) into
a waste container compatible with solvents (High-Density Polyethylene - HDPE is preferred).

e Labeling:
o Primary Tag: "Hazardous Waste - Halogenated Organic."

o Constituents: List "Dichloromethane” (if used), "Water", "Sodium Chloride", and "7H-
Dodecafluoroheptanoic acid sodium salt".

o Hazard Checkboxes: Corrosive (if pH is high), Toxic.

e Final Fate: Ship to a licensed hazardous waste facility for High-Temperature Incineration.
This is the only method capable of breaking the C-F bonds.

Visual Workflows
Figure 1: Quenching & Disposal Decision Tree

This diagram outlines the operational logic for handling pure vs. diluted waste.
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Waste Source:
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Caption: Operational workflow for the safe quenching and containerization of fluorinated acid
chlorides.

Figure 2: Chemical Transformation Pathway

Understanding the chemical fate ensures proper labeling.

7H-Dodecafluoroheptanoyl
Chloride .
(Reactive/Corrosive) Main Waste
Hydrolysis
Reaction

7H-Dodecafluoroheptanoate
(Stable Salt/PFAS)

+ H20 / NaOH

Click to download full resolution via product page

Caption: Hydrolysis pathway converting the reactive chloride to the stable fluorinated salt.
Emergency Spill Response
In the event of a spill outside the fume hood:

e Evacuate: Clear the immediate area. The fumes are lachrymatory (tear-inducing) and
corrosive.

e PPE Up: Don full PPE including a respirator if ventilation is poor.

» Contain: Use a dry absorbent (Vermiculite or Dry Sand). Do not use paper towels (fire risk)

or water (violent reaction).

» Neutralize: Once absorbed, scoop into a pail and treat cautiously with the alkaline solution
described in Section 3, or seal in a double-bagged waste container labeled "Hazardous
Debris - Acid Chloride."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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